Cas no 905589-98-2 (1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid)

1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative with a benzyl and phenyl substituent, offering versatility as a synthetic intermediate in organic and medicinal chemistry. Its structure features a reactive carboxyl group, enabling further functionalization through esterification, amidation, or other derivatization reactions. The aromatic substituents enhance stability and influence electronic properties, making it useful in the design of pharmacophores or coordination compounds. This compound is particularly valuable in heterocyclic chemistry for constructing complex molecular frameworks. High purity grades ensure reproducibility in research applications, while its well-defined structure facilitates mechanistic studies in catalysis or drug discovery. Proper handling is advised due to potential sensitivity to moisture or heat.

1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid structure

905589-98-2 structure

Product Name:1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid

CAS No:905589-98-2

MF:C₁₇H₁₄N₂O₂

MW:278.305263996124

MDL:MFCD06364990

CID:3107666

PubChem ID:2566102

Update Time:2025-07-23

1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid
- 3-Phenyl-1-(phenylmethyl)-1H-pyrazole-4-carboxylic acid (ACI)
- CHEMBL1886925
- 1-benzyl-3-phenyl-1H-pyrazole-4-carboxylicacid
- 905589-98-2
- 1H-Pyrazole-4-carboxylic acid, 3-phenyl-1-(phenylmethyl)-
- EN300-11420
- MFCD06364990
- WAY-638861
- G19715
- 1-benzyl-3-phenylpyrazole-4-carboxylic acid
- CS-0223163
- Z57044268
- AKOS005198758
- MLS001002735
- SCHEMBL4265334
- HMS2731I11
- DTXSID601331234
- SMR000369195
- NUMFTJJYFCUIDI-UHFFFAOYSA-N
- MDL： MFCD06364990
- Inchi： 1S/C17H14N2O2/c20-17(21)15-12-19(11-13-7-3-1-4-8-13)18-16(15)14-9-5-2-6-10-14/h1-10,12H,11H2,(H,20,21)
- InChI Key： NUMFTJJYFCUIDI-UHFFFAOYSA-N
- SMILES： O=C(C1C(C2C=CC=CC=2)=NN(CC2C=CC=CC=2)C=1)O

Computed Properties

Exact Mass: 278.105527694g/mol
Monoisotopic Mass: 278.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 55.1Å²

1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B705198-50mg	1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic Acid	905589-98-2		50mg	$ 70.00	2022-06-06
TRC	B705198-100mg	1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic Acid	905589-98-2		100mg	$ 95.00	2022-06-06
TRC	B705198-500mg	1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic Acid	905589-98-2		500mg	$ 365.00	2022-06-06
Enamine	EN300-11420-0.05g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	0.05g	$50.0	2023-10-26
Enamine	EN300-11420-0.1g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	0.1g	$77.0	2023-10-26
Enamine	EN300-11420-0.25g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	0.25g	$110.0	2023-10-26
Enamine	EN300-11420-0.5g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	0.5g	$209.0	2023-10-26
Enamine	EN300-11420-1.0g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	1.0g	$299.0	2023-02-09
Enamine	EN300-11420-2.5g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	2.5g	$586.0	2023-10-26
Enamine	EN300-11420-5.0g	1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid	905589-98-2	97%	5.0g	$866.0	2023-02-09

1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Production Method

Production Method 1

905589-98-2

Reaction Conditions

1.1 Catalysts: Bis(dichloro(η6-p-cymene)ruthenium) Solvents: Acetonitrile ; 72 h, 100 °C

Reference

: Non-Decarboxylative Ruthenium-Catalyzed Rearrangement of 4-Alkylidene-isoxazol-5-ones to Pyrazole- and Isoxazole-4-carboxylic Acids

Loro, Camilla; Molteni, Letizia; Papis, Marta; Lo Presti, Leonardo ; Foschi, Francesca; et al, Organic Letters, 2022, 24(16), 3092-3096